Cas no 119409-99-3 (3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-)
119409-99-3 structure
Product Name:3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
CAS No:119409-99-3
MF:C9H14N2O
MW:166.220262050629
CID:132179
PubChem ID:15052517
Update Time:2025-04-19
3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
- 3-Isoxazolamine,5-(4-methyl-3-pentenyl)-(9CI)
- 119409-99-3
- 5-(4-methylpent-3-enyl)-1,2-oxazol-3-amine
- 5-(4-Methylpent-3-en-1-yl)isoxazol-3-amine
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- Inchi: 1S/C9H14N2O/c1-7(2)4-3-5-8-6-9(10)11-12-8/h4,6H,3,5H2,1-2H3,(H2,10,11)
- InChI Key: NZOCKZVCBPSGCC-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 166.11072
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.05
3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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